2-(1-methyl-1H-indol-3-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-(1-methylindol-3-yl)-1-(4-quinolin-8-yloxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C25H25N3O2/c1-27-17-19(21-8-2-3-9-22(21)27)16-24(29)28-14-11-20(12-15-28)30-23-10-4-6-18-7-5-13-26-25(18)23/h2-10,13,17,20H,11-12,14-16H2,1H3
• InChI Key: KWOYOFFDBFTRTL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C21)CC(=O)N3CCC(CC3)OC4=CC=CC5=C4N=CC=C5
• Molecular Formula: C25H25N3O2
• Molecular Weight: 399.5 g/mol

Description

2-(1-methyl-1H-indol-3-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively. In

Scientific Research Applications

Synthesis and Characterization

• The compound 2-(1-methyl-1H-indol-3-yl)-1-(4-(quinolin-8-yloxy)piperidin-1-yl)ethanone, and similar derivatives, have been a focus in the field of organic chemistry, particularly in synthesis and structural characterization. For instance, compounds with similar structures have been synthesized and characterized using various spectroscopic methods, such as IR, NMR, and mass spectrometry, to establish their structural details (Afzal et al., 2012), (Govindhan et al., 2017).

Neuroprotective Properties

• Some indole derivatives, which are structurally related to the compound , have shown promise as neuroprotective agents. These compounds have been identified as potent ligands for certain neural receptors and have demonstrated antioxidant properties, suggesting potential applications in treating neurodegenerative diseases (Buemi et al., 2013).

Antimicrobial Activity

• Derivatives of quinoline, which are part of the structure of the compound, have been explored for their antimicrobial properties. Various compounds containing the quinoline moiety have been synthesized and shown to possess significant antimicrobial activity, indicating potential applications in developing new antibacterial and antifungal agents (Holla et al., 2005), (Ashok et al., 2014).

Catalytic Behavior and Chemical Reactions

• Certain compounds with similar structural components have been used to study catalytic behaviors, particularly in reactions involving ethylene. These studies contribute to the understanding of complex chemical processes and the development of new catalysts (Sun et al., 2007).

Anti-Inflammatory and Analgesic Properties

• Research has also been conducted on compounds containing quinoline and indole derivatives for their potential anti-inflammatory and analgesic effects. This research paves the way for developing new drugs that could be used in treating various inflammatory and pain-related conditions (Chen et al., 2006).